Cas no 2229442-60-6 (2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid
• CAS No: 2229442-60-6
• MF: C₉H₇NO₆
• MW: 225.154982805252
• CID: 6010644
• PubChem ID: 165689281
• Update Time: 2025-06-13

2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid
• EN300-1815725
• 2229442-60-6

• Inchi： 1S/C9H7NO6/c1-16-6-4-2-3-5(7(6)10(14)15)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： ICLAAAPRKANDSN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C(=O)O)=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.02733694g/mol
• Monoisotopic Mass: 225.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid

Comprehensive Introduction to 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid (CAS No. 2229442-60-6)

2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid (CAS No. 2229442-60-6) is an organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its methoxy and nitro functional groups, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and development, particularly in the design of novel therapeutic agents.

The growing interest in 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid is reflected in the surge of online searches related to its synthesis methods, applications, and safety data. Many users are curious about its role in green chemistry and sustainable manufacturing, as industries strive to reduce environmental impact. Additionally, questions about its solubility, stability, and reactivity are common among chemists and formulators seeking to optimize its use in various processes.

From a structural perspective, 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid features a phenyl ring substituted with a methoxy group at the 3-position and a nitro group at the 2-position, coupled with a 2-oxoacetic acid moiety. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. Its molecular weight and logP value are also critical parameters for researchers evaluating its pharmacokinetic and pharmacodynamic profiles.

In the context of drug discovery, 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid has been investigated as a precursor for the synthesis of biologically active molecules. Its ability to participate in condensation reactions, nucleophilic substitutions, and oxidation-reduction processes makes it a valuable tool for medicinal chemists. Recent studies have highlighted its potential in targeting enzyme inhibitors and receptor modulators, aligning with the current focus on precision medicine and personalized therapies.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, it has been explored as a key intermediate for developing herbicides and pesticides with improved efficacy and environmental compatibility. The nitro group in its structure is particularly noteworthy, as it often contributes to the bioactivity of agrochemicals. Furthermore, its potential applications in material science, such as in the synthesis of functional polymers and dyes, are under investigation, catering to the demand for advanced materials with tailored properties.

As the scientific community continues to explore the capabilities of 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid, its CAS No. 2229442-60-6 serves as a unique identifier for regulatory and commercial purposes. The compound's safety profile and handling guidelines are also critical considerations for laboratories and manufacturing facilities. With the rise of AI-driven drug design and computational chemistry, this compound is likely to play a pivotal role in accelerating the discovery of next-generation therapeutics and functional materials.

In summary, 2-(3-methoxy-2-nitrophenyl)-2-oxoacetic acid (CAS No. 2229442-60-6) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a compound of significant interest for researchers and industry professionals alike. As more studies emerge, its potential to address contemporary challenges in healthcare, agriculture, and technology will undoubtedly expand.